Cas no 930395-73-6 (cyclopropyl(4-pentylphenyl)methanone)

• Product Name: cyclopropyl(4-pentylphenyl)methanone
• CAS No: 930395-73-6
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• MDL: MFCD09373406
• CID: 3155294
• PubChem ID: 16227919
• Update Time: 2025-06-13

cyclopropyl(4-pentylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl(4-pentylphenyl)methanone

• MDL： MFCD09373406
• Inchi： 1S/C15H20O/c1-2-3-4-5-12-6-8-13(9-7-12)15(16)14-10-11-14/h6-9,14H,2-5,10-11H2,1H3
• InChI Key： NMKZOWGGPRIOJO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCC)C1CC1

Additional information on cyclopropyl(4-pentylphenyl)methanone

Comprehensive Analysis of Cyclopropyl(4-pentylphenyl)methanone (CAS No. 930395-73-6): Properties, Applications, and Industry Trends

Cyclopropyl(4-pentylphenyl)methanone (CAS No. 930395-73-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ketone derivative features a unique cyclopropyl group bonded to a 4-pentylphenyl moiety, offering distinct chemical properties. Its molecular structure combines aromatic and aliphatic characteristics, making it valuable for designing novel compounds with tailored functionalities.

Recent studies highlight the compound's potential in drug discovery, particularly as a building block for small-molecule therapeutics. Researchers are investigating its role in modulating biological targets due to the cyclopropane ring's conformational rigidity, which can enhance binding affinity. The 4-pentylphenyl segment contributes to lipophilicity, a critical factor in optimizing drug bioavailability—a key focus area in modern medicinal chemistry.

In material science, cyclopropyl(4-pentylphenyl)methanone serves as a precursor for advanced liquid crystal materials. Its molecular architecture aligns with the structural requirements for mesogenic compounds, sparking interest in next-generation display technologies. Industry reports suggest growing demand for such intermediates as manufacturers develop energy-efficient OLED displays and flexible electronics—topics trending in nanotechnology forums.

Synthetic methodologies for CAS No. 930395-73-6 typically involve Friedel-Crafts acylation reactions, with recent optimizations focusing on green chemistry principles. A 2023 study demonstrated improved yields using biodegradable catalysts, addressing environmental concerns in chemical synthesis—a hot topic among ESG-conscious investors and researchers.

Analytical characterization of this compound employs advanced techniques like HPLC-MS and NMR spectroscopy. The proton NMR spectrum typically shows distinctive peaks for the cyclopropyl protons (δ 0.5–1.5 ppm) and aromatic signals (δ 7.0–8.0 ppm), crucial for quality control in high-purity chemical production—a frequent search term among quality assurance professionals.

Market analysts note increasing patent filings involving 930395-73-6, particularly in biopharmaceutical applications. The compound's structure-activity relationship (SAR) potential makes it valuable for developing kinase inhibitors and GPCR modulators, aligning with current precision medicine trends. This correlates with rising Google searches for "novel drug scaffolds" and "targeted therapy intermediates."

From a regulatory perspective, proper handling of cyclopropyl(4-pentylphenyl)methanone requires standard organic compound precautions. Material Safety Data Sheets (MSDS) emphasize proper ventilation and PPE usage—topics frequently queried in laboratory safety databases and chemical handling training modules.

Future research directions may explore the compound's utility in catalysis and polymer chemistry. Preliminary data suggests potential as a ligand in asymmetric synthesis, coinciding with industry demand for chiral auxiliaries—a trending subject in organic synthesis publications and conference proceedings.